Cas no 74380-71-5 (Benzoic acid,3-(1-oxopropyl)-)
Benzoic acid,3-(1-oxopropyl)- structure
Product Name:Benzoic acid,3-(1-oxopropyl)-
CAS No:74380-71-5
MF:C10H10O3
MW:178.184603214264
MDL:MFCD02260860
CID:556396
PubChem ID:13851485
Update Time:2025-04-19
Benzoic acid,3-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(1-oxopropyl)-
- 3-(1-oxopropyl)Benzoic acid
- 3-propanoylbenzoic acid
- 3-Propionylbenzoic acid
- 3-Carboxypropiophenon
- 3-hydroxycarbonyl-propiophenone
- Benzoic acid,3-(1-oxopropyl)
- DTXSID90551218
- BS-24373
- MFCD02260860
- ZCA38071
- 74380-71-5
- AKOS006277746
- FT-0732018
- 3-PROPIONYLBENZOICACID
- SCHEMBL4667454
- GJXGVUOQOFRNKR-UHFFFAOYSA-N
-
- MDL： MFCD02260860
- Inchi： 1S/C10H10O3/c1-2-9(11)7-4-3-5-8(6-7)10(12)13/h3-6H,2H2,1H3,(H,12,13)
- InChI Key： GJXGVUOQOFRNKR-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 351.1°C at 760 mmHg
- Flash Point: 180.3°C
- Refractive Index: 1.55
- PSA: 54.37000
- LogP: 1.97750
Benzoic acid,3-(1-oxopropyl)- Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzoic acid,3-(1-oxopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207284-1g |
3-Propionylbenzoic acid |
74380-71-5 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207284-2g |
3-Propionylbenzoic acid |
74380-71-5 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207284-5g |
3-Propionylbenzoic acid |
74380-71-5 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Matrix Scientific | 087026-1g |
3-Propionylbenzoic acid, 97% |
74380-71-5 | 97% | 1g |
$319.00 | 2023-09-10 | |
| Matrix Scientific | 087026-2g |
3-Propionylbenzoic acid, 97% |
74380-71-5 | 97% | 2g |
$525.00 | 2023-09-10 | |
| Matrix Scientific | 087026-5g |
3-Propionylbenzoic acid, 97% |
74380-71-5 | 97% | 5g |
$1165.00 | 2023-09-10 | |
| A2B Chem LLC | AC48688-1g |
3-Propanoylbenzoic acid |
74380-71-5 | 95% | 1g |
$347.00 | 2024-04-19 | |
| A2B Chem LLC | AC48688-2g |
3-Propanoylbenzoic acid |
74380-71-5 | 97% | 2g |
$725.00 | 2023-12-30 | |
| A2B Chem LLC | AC48688-5g |
3-Propanoylbenzoic acid |
74380-71-5 | 95% | 5g |
$1278.00 | 2024-04-19 | |
| A2B Chem LLC | AC48688-250mg |
3-Propanoylbenzoic acid |
74380-71-5 | 95% | 250mg |
$176.00 | 2024-04-19 |
Benzoic acid,3-(1-oxopropyl)- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
74380-71-5 (Benzoic acid,3-(1-oxopropyl)-) Related Products
- 2438-05-3(4-n-Propylbenzoic acid)
- 586-42-5(3-Acetylbenzoic acid)
- 586-89-0(4-Acetylbenzoic acid)
- 4219-55-0(4-Propionylbenzoic acid)
- 205927-63-5(3-(2-oxopropyl)benzoic acid)
- 161373-05-3(BENZOIC ACID,3-(2-PHENYLETHYL)-)
- 15482-54-9(4-(2-Oxopropyl)benzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
